Benzoic acid, 3-bromo-2,5-dimethoxy-, methyl ester
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI (IUPAC International Chemical Identifier). For example, “Benzoic acid, 3,5-dimethoxy-, methyl ester” has an InChI ofInChI=1S/C10H12O4/c1-12-8-4-7 (10 (11)14-3)5-9 (6-8)13-2/h4-6H,1-3H3 . Similarly, “Benzoic acid, 3-bromo-” has an InChI of InChI=1S/C7H5BrO2/c8-6-3-1-2-5 (4-6)7 (9)10/h1-4H, (H,9,10) . Chemical Reactions Analysis
As mentioned earlier, benzylic positions in similar compounds can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined by its molecular weight and structure. For example, “Benzoic acid, 3,5-dimethoxy-, methyl ester” has a molecular weight of 196.1999 , and “Benzoic acid, 3-bromo-” has a molecular weight of 201.017 .Scientific Research Applications
- Methyl 3-bromo-2,5-dimethoxybenzoate serves as a valuable starting reagent in the synthesis of other compounds. For instance, it has been used in the preparation of 5,7-dimethoxy-4-methylphthalide , which is a key intermediate in the synthesis of mycophenolic acid and its analogues .
Pharmaceutical Synthesis
Mechanism of Action
Mode of Action
It’s worth noting that the compound’s structure suggests it could potentially interact with its targets through mechanisms such as hydrogen bonding or van der waals interactions .
Biochemical Pathways
It has been used as a starting reagent in the synthesis of 5,7-dimethoxy-4-methylphthalide, a key intermediate in the synthesis of mycophenolic acid and its analogues .
Pharmacokinetics
The compound’s solubility in organic solvents such as ethanol and methanol suggests it could potentially be absorbed and distributed in the body
Action Environment
The action of Methyl 3-bromo-2,5-dimethoxybenzoate can be influenced by environmental factors. For instance, the compound is relatively stable under normal temperatures but may react under strong acidic or basic conditions .
properties
IUPAC Name |
methyl 3-bromo-2,5-dimethoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO4/c1-13-6-4-7(10(12)15-3)9(14-2)8(11)5-6/h4-5H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACAWWZKFZMGWPT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)Br)OC)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40453157 |
Source
|
| Record name | Benzoic acid, 3-bromo-2,5-dimethoxy-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40453157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzoic acid, 3-bromo-2,5-dimethoxy-, methyl ester | |
CAS RN |
204849-21-8 |
Source
|
| Record name | Benzoic acid, 3-bromo-2,5-dimethoxy-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40453157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 3-bromo-2,5-dimethoxybenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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